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For Researchers, Scientists, and Drug Development Professionals

Introduction

SSR 146977 hydrochloride is a potent and selective non-peptide antagonist of the tachykinin
NKS3 receptor. It is a valuable tool for investigating the physiological and pathological roles of
the NK3 receptor and its endogenous ligand, neurokinin B. The tachykinin system, including
the NKS3 receptor, is implicated in a variety of biological processes, particularly in the central
nervous system, and is a target for the development of therapeutics for neuropsychiatric and
other disorders. These application notes provide a detailed protocol for the intraperitoneal (IP)
injection of SSR 146977 hydrochloride in preclinical animal models, along with relevant
guantitative data and a depiction of the associated signaling pathway.

Quantitative Data Summary

The following table summarizes the effective doses of SSR 146977 hydrochloride
administered via intraperitoneal injection in various in vivo studies.
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Experimental Protocols
Reagent Preparation

1. Stock Solution Preparation:

SSR 146977 hydrochloride is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO)
and ethanol. Due to the poor aqueous solubility of the compound, a stock solution in an organic

solvent is recommended.
o Materials:
o SSR 146977 hydrochloride powder
o Dimethyl Sulfoxide (DMSO), sterile, cell culture grade
o Sterile microcentrifuge tubes
» Procedure:
o Aseptically weigh the desired amount of SSR 146977 hydrochloride powder.

o Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g.,
10 mg/mL or 100 mM).

o Vortex thoroughly until the compound is completely dissolved.
o Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

2. Dosing Solution Preparation:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/12056557/
https://www.benchchem.com/product/b560258?utm_src=pdf-body
https://www.benchchem.com/product/b560258?utm_src=pdf-body
https://www.benchchem.com/product/b560258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

For intraperitoneal injection, the stock solution must be diluted to the final desired concentration
in a vehicle that is well-tolerated by the animals. It is crucial to minimize the percentage of
organic solvent in the final injection volume to avoid toxicity.

o Materials:
o SSR 146977 hydrochloride stock solution
o Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)
o Sterile polypropylene tubes

» Procedure:

o On the day of the experiment, thaw an aliquot of the SSR 146977 hydrochloride stock
solution.

o Calculate the required volume of the stock solution based on the desired final
concentration and the total volume of the dosing solution to be prepared.

o Dilute the stock solution with sterile saline or PBS to the final concentration. Note: The
final concentration of DMSO should be kept to a minimum, ideally below 5% of the total
injection volume. A pilot study to determine the optimal vehicle composition that ensures
solubility and minimizes adverse effects is recommended.

o Vortex the dosing solution thoroughly to ensure homogeneity.

o Prepare a vehicle control solution containing the same concentration of DMSO in saline or
PBS as the drug solution.

Intraperitoneal Injection Protocol (Rodents)

This protocol provides a general guideline for intraperitoneal injection in rodents (e.g., mice,
rats, gerbils, guinea pigs). All procedures should be performed in accordance with institutional
animal care and use committee (IACUC) guidelines.

o Materials:
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[e]

Prepared dosing solution of SSR 146977 hydrochloride

o

Vehicle control solution

[¢]

Sterile syringes (1 mL or 3 mL)

[¢]

Sterile needles (25-27 gauge)

Animal scale

[e]

70% ethanol

o

Procedure:

o

Weigh the animal to determine the correct injection volume based on its body weight and
the desired dose (mg/kg).

o Gently restrain the animal. For mice and rats, one common method is to scruff the animal
to immobilize the head and body.

o Position the animal with its head tilted slightly downwards to move the abdominal organs
away from the injection site.

o Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the
midline to prevent puncture of the bladder or cecum.

o Swab the injection site with 70% ethanol.

o Insert the needle at a 15-20 degree angle into the peritoneal cavity. Be careful not to insert
the needle too deeply to avoid puncturing internal organs.

o Gently aspirate by pulling back the plunger to ensure that no blood or urine is drawn into
the syringe. If fluid is aspirated, discard the needle and syringe and start with a fresh
preparation.

o Inject the calculated volume of the dosing solution or vehicle control smoothly and steadily.

o Withdraw the needle and return the animal to its cage.
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o Monitor the animal for any signs of distress or adverse reactions following the injection.

Visualizations
Signaling Pathway of the NK3 Receptor

The following diagram illustrates the canonical signaling pathway activated by the tachykinin
NKS3 receptor, which is antagonized by SSR 146977.

Click to download full resolution via product page

Caption: NK3 Receptor Signaling Pathway and its antagonism by SSR 146977.

Experimental Workflow

The following diagram outlines the general workflow for an in vivo study using intraperitoneal
injection of SSR 146977 hydrochloride.

Caption: General workflow for in vivo studies with SSR 146977 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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